Cas no 2228571-83-1 (tert-butyl N-(2-methyl-1-oxohexan-2-yl)carbamate)

tert-butyl N-(2-methyl-1-oxohexan-2-yl)carbamate structure
2228571-83-1 structure
Product Name:tert-butyl N-(2-methyl-1-oxohexan-2-yl)carbamate
CAS No:2228571-83-1
MF:C12H23NO3
MW:229.315923929214
CID:5569926
PubChem ID:134314866
Update Time:2023-07-11

tert-butyl N-(2-methyl-1-oxohexan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

    • EN300-1889630
    • tert-butyl N-(2-methyl-1-oxohexan-2-yl)carbamate
    • SCHEMBL19935590
    • 2228571-83-1
    • Inchi: 1S/C12H23NO3/c1-6-7-8-12(5,9-14)13-10(15)16-11(2,3)4/h9H,6-8H2,1-5H3,(H,13,15)
    • InChI Key: JNJNRNDKPHRSLP-UHFFFAOYSA-N
    • SMILES: O(C(NC(C=O)(C)CCCC)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 229.16779360g/mol
  • Monoisotopic Mass: 229.16779360g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 55.4Ų

tert-butyl N-(2-methyl-1-oxohexan-2-yl)carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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Enamine
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